Cas no 899976-10-4 (5-bromo-N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylfuran-2-carboxamide)

• Product Name: 5-bromo-N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylfuran-2-carboxamide
• CAS No: 899976-10-4
• MF: C₁₅H₁₅BrN₂O₄S
• MW: 399.259601831436
• CID: 5500906
• Update Time: 2025-10-28

5-bromo-N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-[4-(1,1-dioxothiazinan-2-yl)phenyl]furan-2-carboxamide
• 5-bromo-N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylfuran-2-carboxamide

• Inchi： 1S/C15H15BrN2O4S/c16-14-8-7-13(22-14)15(19)17-11-3-5-12(6-4-11)18-9-1-2-10-23(18,20)21/h3-8H,1-2,9-10H2,(H,17,19)
• InChI Key： WYJVURBQMMGSCR-UHFFFAOYSA-N
• SMILES： O1C(Br)=CC=C1C(NC1=CC=C(N2CCCCS2(=O)=O)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-bromo-N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylfuran-2-carboxamide

Comprehensive Overview of 5-bromo-N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylfuran-2-carboxamide (CAS No. 899976-10-4)

5-bromo-N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylfuran-2-carboxamide (CAS No. 899976-10-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique furan-2-carboxamide backbone and thiazinan moiety, exhibits potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

The molecular structure of 5-bromo-N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylfuran-2-carboxamide includes a brominated furan ring, a carboxamide linker, and a 1,1-dioxo-1lambda6,2-thiazinan group. These functional groups are known to influence the compound's physicochemical properties, such as solubility, stability, and binding affinity. Recent studies have explored its potential as a scaffold for designing novel inhibitors or modulators of enzymatic activity, making it a subject of interest in medicinal chemistry and biopharmaceutical research.

In the context of current trends, 5-bromo-N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylfuran-2-carboxamide aligns with the growing demand for small-molecule therapeutics and targeted drug delivery systems. With the rise of personalized medicine and precision oncology, compounds like this are being investigated for their ability to interact with specific protein targets or signaling pathways. Additionally, its synthetic accessibility and structural versatility make it a valuable candidate for further optimization and derivatization.

From a synthetic chemistry perspective, the preparation of 5-bromo-N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylfuran-2-carboxamide involves multi-step organic reactions, including amide coupling, halogenation, and cyclization. These methods are well-documented in the literature, but ongoing research aims to improve yield and purity through innovative catalytic systems or green chemistry approaches. The compound's CAS No. 899976-10-4 serves as a unique identifier, facilitating its tracking in regulatory and commercial databases.

Beyond its potential therapeutic applications, 5-bromo-N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylfuran-2-carboxamide is also relevant to chemical biology and proteomics. Researchers are leveraging its structural properties to develop probes for studying protein-ligand interactions or identifying new drug targets. This aligns with the broader scientific community's focus on high-throughput screening and fragment-based drug design, where such compounds play a pivotal role.

In summary, 5-bromo-N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylfuran-2-carboxamide (CAS No. 899976-10-4) represents a promising area of research at the intersection of organic chemistry, pharmacology, and biotechnology. Its unique structure and potential applications make it a compound of interest for both academic and industrial researchers. As the field advances, further studies will likely uncover additional insights into its mechanisms and utility, solidifying its place in modern scientific exploration.